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Compound of Interest

Compound Name: Fgfr-IN-4

Cat. No.: B12405997

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the handling of Fgfr-IN-4,
a potent fibroblast growth factor receptor (FGFR) inhibitor. The following procedures are
designed to ensure the safety of researchers and to provide clear, step-by-step guidance for
the operational and disposal plans of this compound. Adherence to these protocols is critical for
minimizing exposure risk and ensuring a safe laboratory environment.

Hazard and Exposure Information

Fgfr-IN-4 is a chemical compound intended for laboratory research purposes. The primary
hazards associated with this compound are acute oral toxicity and high toxicity to aquatic life
with long-lasting effects.[1] As with any potent, powdered compound, inhalation of dust and
contact with skin and eyes should be strictly avoided.[1]

Due to the nature of this research compound, specific Occupational Exposure Limits (OELS),
such as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been
established. The safety data sheets for similar FGFR inhibitors, such as erdafitinib, pemigatinib,
and infigratinib, also indicate that no OELs have been set for these compounds. Therefore, a
conservative approach to handling, based on the principles of controlling exposure to potent
compounds, is mandatory.
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Parameter Value Reference
Chemical Name Fgfr-IN-4 N/A

CAS Number 2230973-67-6 [1]
Molecular Formula C2sH32Cl2NeOs [1]
Molecular Weight 603.5 g/mol [1]

Harmful if swallowed. Very
Hazard Statements toxic to aquatic life with long [1]

lasting effects.

Occupational Exposure Limits
(OELs)

Not Established N/A

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is required when handling Fgfr-IN-4 in
its powdered form and in solution. The following PPE must be worn at all times in the
designated handling area.
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PPE Category Item Specification

Double-gloving with nitrile
) gloves is required. Change
Hand Protection Gloves ) ] )
gloves immediately if

contaminated.

Chemical splash goggles are
Eye Protection Safety Goggles mandatory to protect against

dust particles and splashes.

A NIOSH-approved respirator
with a particulate filter (e.g.,
) ) ) N95, P100) is required when
Respiratory Protection Respirator ] ]
handling the powder outside of
a certified chemical fume hood

or glove box.

A dedicated, disposable
Body Protection Laboratory Coat laboratory coat should be worn

over personal clothing.

Recommended when there is
Additional Protection Face Shield & Arm Sleeves a significant risk of splash or

aerosol generation.

Experimental Protocols: Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of Fgfr-
IN-4.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[1]

o The storage area should be clearly labeled with a "Potent Compound" warning sign.
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Preparation of Stock Solutions (in a Chemical Fume
Hood)

o Preparation: Before starting, ensure the chemical fume hood is certified and functioning
correctly. Decontaminate the work surface.

e Weighing: Weigh the required amount of Fgfr-IN-4 powder on a tared weigh boat within the
fume hood. Use anti-static tools to minimize dust dispersion.

¢ Solubilization: Carefully add the desired solvent to the vessel containing the powder. Use a
vortex or gentle swirling to ensure complete dissolution. Avoid splashing.

o Labeling: Clearly label the stock solution container with the compound name, concentration,
solvent, date of preparation, and appropriate hazard symbols.

o Decontamination: After preparation, decontaminate all surfaces and equipment with a
suitable solvent (e.g., 70% ethanol) and dispose of all waste as outlined in the disposal
section.

Disposal Plan

All waste contaminated with Fgfr-IN-4 must be treated as hazardous chemical waste.
e Solid Waste:

o Collect all contaminated solid waste, including gloves, weigh boats, and disposable lab
coats, in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Fgfr-IN-4 in a designated, sealed, and clearly labeled
hazardous waste container.

o Do not dispose of any Fgfr-IN-4 waste down the drain, as it is very toxic to aquatic life.[1]

e Sharps Waste:
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o Dispose of any contaminated needles or other sharps in a designated sharps container for
hazardous chemical waste.

o Waste Pickup:

o Follow your institution's guidelines for the disposal of hazardous chemical waste. Contact
your Environmental Health and Safety (EHS) department for pickup and disposal
procedures.

Visualizing Safety and Mechanism of Action

To further aid in understanding the necessary precautions and the compound's biological
context, the following diagrams have been generated.
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Caption: Workflow for Safe Handling of Fgfr-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12405997#personal-protective-equipment-for-
handling-fgfr-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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